Cas no 2228616-26-8 (1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228616-26-8
• MF: C₁₀H₁₀ClF₃N₂
• MW: 250.648011684418
• CID: 6347261
• PubChem ID: 165736490
• Update Time: 2025-07-19

1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutylmethanamine
• EN300-1945133
• [1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutyl]methanamine
• 2228616-26-8

• Inchi： 1S/C10H10ClF3N2/c11-6-1-7(8(12)16-2-6)9(5-15)3-10(13,14)4-9/h1-2H,3-5,15H2
• InChI Key： BDPRWWHAMHCDDP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1(CN)CC(C1)(F)F)F

Computed Properties

• Exact Mass: 250.0484605g/mol
• Monoisotopic Mass: 250.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutylmethanamine

Introduction to 1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228616-26-8)

1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228616-26-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, represents a promising candidate for further exploration in drug discovery and development. The presence of both fluorine and chlorine substituents in its molecular framework suggests potential interactions with biological targets, making it an intriguing subject for research.

The compound's structure consists of a cyclobutylmethanamine core substituted with a 5-chloro-2-fluoropyridine moiety. This particular arrangement of atoms imparts distinct chemical properties that may enhance its pharmacological activity. The fluorine atoms, in particular, are known for their ability to improve metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The 5-chloro-2-fluoropyridine scaffold is a well-researched pharmacophore that has shown promise in several therapeutic areas, including oncology and inflammation. The incorporation of this moiety into the cyclobutylmethanamine backbone of 1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutylmethanamine may lead to the discovery of novel compounds with enhanced efficacy and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the complex molecular framework efficiently. The use of these modern synthetic approaches not only facilitates the preparation of the target compound but also allows for structural modifications that can fine-tune its biological activity.

The pharmacological potential of 1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutylmethanamine has been explored in several preclinical studies. Initial investigations have revealed promising results in terms of its interaction with specific biological targets. For instance, studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. These findings highlight the compound's potential as a lead molecule for further development into a therapeutic agent.

In addition to its pharmacological properties, the compound's chemical stability and solubility are important factors to consider in drug development. The presence of fluorine atoms can enhance metabolic stability by reducing susceptibility to degradation by enzymes such as cytochrome P450 enzymes. Furthermore, the cyclobutylmethanamine core may contribute to improved solubility in both aqueous and lipid environments, which is crucial for achieving optimal bioavailability.

The field of medicinal chemistry continues to evolve with the discovery of new molecular entities like 1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutylmethanamine. Researchers are leveraging computational methods and high-throughput screening technologies to accelerate the discovery process. These tools enable the rapid assessment of thousands of compounds for their potential biological activity, thereby streamlining the drug development pipeline.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its chemical properties and evaluating its efficacy in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these preclinical findings into tangible therapeutic benefits for patients. As our understanding of disease mechanisms continues to grow, compounds like 1-(5-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutylmethanamine